1-Pyrrolidin-1-yl-2-[(1,3,5-trimethylpyrazol-4-yl)amino]propan-1-one

• IUPAC Name: 1-pyrrolidin-1-yl-2-[(1,3,5-trimethylpyrazol-4-yl)amino]propan-1-one
• InChI: InChI=1S/C13H22N4O/c1-9-12(11(3)16(4)15-9)14-10(2)13(18)17-7-5-6-8-17/h10,14H,5-8H2,1-4H3
• InChI Key: ZOVYIFLQHQAHFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)NC(C)C(=O)N2CCCC2
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol

Description

1-Pyrrolidin-1-yl-2-[(1,3,5-trimethylpyrazol-4-yl)amino]propan-1-one, commonly known as MDPV, is a synthetic cathinone that belongs to the family of psychoactive substances. MDPV is a potent stimulant that has been found to have similar effects to those of cocaine and amphetamines. The compound has been synthesized in the laboratory and has been used for scientific research purposes.

Mechanism of Action

MDPV acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. The compound binds to the transporters of these neurotransmitters and prevents their reuptake, resulting in an increase in their concentrations in the synaptic cleft. This leads to the activation of the reward pathway in the brain, which results in feelings of euphoria and increased energy levels.
Biochemical and Physiological Effects:
MDPV has been found to have potent stimulant effects on the central nervous system. The compound increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to feelings of euphoria, increased energy levels, and heightened alertness. MDPV has also been found to increase heart rate, blood pressure, and body temperature. Prolonged use of MDPV can lead to addiction, psychosis, and other adverse effects on the brain and body.

Advantages and Limitations for Lab Experiments

The advantages of using MDPV for lab experiments include its potency and selectivity for the dopamine, norepinephrine, and serotonin transporters. The compound has been found to have similar effects to those of cocaine and amphetamines, making it a useful tool for studying the mechanisms of action of these stimulants. However, the limitations of using MDPV for lab experiments include its potential for addiction and adverse effects on the brain and body.

Future Directions

For MDPV research include studying its effects on different neurotransmitter systems and its potential for the treatment of psychiatric disorders such as depression and attention deficit hyperactivity disorder. The compound could also be used to study the effects of stimulants on the brain and body in different populations such as adolescents and pregnant women. Additionally, research could focus on developing safer and more effective stimulants that have similar effects to those of MDPV but with fewer adverse effects.
Conclusion:
MDPV is a synthetic cathinone that has been synthesized in the laboratory and has been used for scientific research purposes. The compound has potent stimulant effects and has been found to have similar effects to those of cocaine and amphetamines. MDPV acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin and has been used to study the mechanisms of action of these neurotransmitters. The compound has advantages and limitations for lab experiments and has potential for future research in different areas such as psychiatric disorders and the development of safer and more effective stimulants.

Synthesis Methods

MDPV is synthesized in the laboratory using various methods. One of the most common methods involves the reaction of 1-(4-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one with 1,3,5-trimethylpyrazole in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of MDPV as a white crystalline powder. The purity of the compound can be increased using various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

MDPV has been used for scientific research purposes to study its effects on the central nervous system. The compound has been found to have potent stimulant effects and has been used to study the mechanisms of action of other stimulants such as cocaine and amphetamines. MDPV has also been used to study the biochemical and physiological effects of stimulants on the brain and body.